Cas no 132464-84-7 (5-Iodo-2,3-dihydro-1-benzofuran)

• Product Name: 5-Iodo-2,3-dihydro-1-benzofuran
• CAS No: 132464-84-7
• MF: C₈H₇IO
• MW: 246.045054674149
• MDL: MFCD00817051
• CID: 135412
• PubChem ID: 2736133
• Update Time: 2025-06-07

5-Iodo-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2,3-dihydrobenzofuran
• 2,3-dihydro-5-iodoBenzofuran
• 5-Iodo-2,3-Dihydrobenzo[b]Furan
• Benzofuran,2,3-dihydro-5-iodo-
• 5-iodo-2,3-dihydro-1-benzofuran
• 2,3-Dihydro-5-iodobenzo[b]furan
• BUTTPARK 36\18-19
• 2,3-Dihydro-5-iodo-1-benzofuran
• BSLVNOLUEJOXMR-UHFFFAOYSA-N
• CS-0136483
• MFCD00817051
• FT-0643178
• W-205405
• Benzofuran, 2,3-dihydro-5-iodo-
• A806440
• BS-20668
• AKOS015853912
• D92867
• DTXSID90371150
• HMS548L11
• 5-iodo-2,3-dihydrobenzo[b]furan, AldrichCPR
• DivK1c_001293
• Maybridge1_002541
• CDS1_000253
• 5-iodo-2,3-dihydro-benzofuran
• SCHEMBL1007568
• 132464-84-7
• EN300-205485
• 2,3-Dihydro-5-iodobenzofuran;Buttpark 36\\18-19;
• DB-042115
• 5-Iodo-2,3-dihydro-1-benzofuran

• MDL： MFCD00817051
• Inchi： 1S/C8H7IO/c9-7-1-2-8-6(5-7)3-4-10-8/h1-2,5H,3-4H2
• InChI Key： BSLVNOLUEJOXMR-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CCO2

Computed Properties

• Exact Mass: 245.95400
• Monoisotopic Mass: 245.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.869±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62-65
• Boiling Point: 275.5±29.0 ºC (760 Torr),
• Flash Point: 120.4±24.3 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 9.23000
• LogP: 2.22610

5-Iodo-2,3-dihydro-1-benzofuran Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： R22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 5-Iodo-2,3-dihydro-1-benzofuran

5-Iodo-2,3-dihydro-1-benzofuran (CAS No. 132464-84-7): An Overview of Its Synthesis, Applications, and Recent Research

5-Iodo-2,3-dihydro-1-benzofuran (CAS No. 132464-84-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique iodo-substituted benzofuran structure, which confers it with a range of interesting chemical and physical properties. In this article, we will delve into the synthesis, applications, and recent research developments surrounding 5-Iodo-2,3-dihydro-1-benzofuran.

Synthesis of 5-Iodo-2,3-dihydro-1-benzofuran

The synthesis of 5-Iodo-2,3-dihydro-1-benzofuran has been a topic of extensive research due to its importance as a building block in the synthesis of various bioactive molecules and functional materials. One of the most common methods for its preparation involves the iodination of 2,3-dihydrobenzofuran. This can be achieved through various iodination reactions, such as electrophilic aromatic substitution or direct iodination using iodine sources like I₂ or NIS (N-iodosuccinimide).

A recent study published in the Journal of Organic Chemistry reported an efficient and scalable method for the synthesis of 5-Iodo-2,3-dihydro-1-benzofuran. The researchers utilized a palladium-catalyzed C-H iodination reaction, which provided high yields and excellent functional group tolerance. This method not only simplifies the synthetic route but also reduces the number of purification steps required.

Applications in Medicinal Chemistry

5-Iodo-2,3-dihydro-1-benzofuran has found numerous applications in medicinal chemistry due to its ability to serve as a key intermediate in the synthesis of bioactive compounds. One notable application is in the development of anticancer drugs. The iodine substituent on the benzofuran ring can be used for radiolabeling studies, making it a valuable tool in drug discovery and development.

A study published in the Bioorganic & Medicinal Chemistry Letters explored the use of 5-Iodo-2,3-dihydro-1-benzofuran-derived compounds as potential inhibitors of protein kinases. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against various kinases involved in cancer progression. Several compounds exhibited potent inhibitory effects, highlighting the potential of 5-Iodo-2,3-dihydro-1-benzofuran-based molecules in cancer therapy.

Applications in Materials Science

Beyond medicinal chemistry, 5-Iodo-2,3-dihydro-1-benzofuran has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. The iodine substituent can be used to fine-tune the electronic structure and improve charge transport properties.

A recent publication in the Journal of Materials Chemistry C reported the synthesis and characterization of a series of 5-Iodo-2,3-dihydro-1-benzofuran derivatives designed for use in organic solar cells. The researchers demonstrated that these compounds exhibited excellent photovoltaic performance, with power conversion efficiencies reaching up to 8%. The results suggest that 5-Iodo-2,3-dihydro-1-benzofuran could play a significant role in the development of next-generation photovoltaic materials.

Recent Research Developments

The ongoing research on 5-Iodo-2,3-dihydro-1-benzofuran continues to uncover new possibilities for its application across various scientific disciplines. One area of particular interest is its use as a precursor for the synthesis of complex natural products. A study published in the Tetrahedron Letters described a novel synthetic route to a series of 5-Iodo-2,3-dihydro-1-benzofuran derivatives inspired by natural products with potent biological activities.

In addition to synthetic applications, 5-Iodo-2,3-dihydro-1-benzofuran has also been explored for its potential as a probe molecule in chemical biology. Researchers at Harvard University utilized 5-Iodo-2,3-dihydro-1-benzofuran to develop a new class of fluorescent probes for studying protein-protein interactions within living cells. The probes exhibited high selectivity and sensitivity, making them valuable tools for understanding cellular processes at the molecular level.

Conclusion

In conclusion, 5-Iodo-2,3-dihydro-1-benzofuran (CAS No. 132464-84-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile synthetic properties make it an invaluable building block for the development of novel bioactive molecules and advanced functional materials. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of 5-Iodo-2,3-dihydro-1-benzofuran in modern scientific research.